![molecular formula C14H15NO B3142570 N-Benzyl-N-(2-methoxyphenyl)amine CAS No. 50798-94-2](/img/structure/B3142570.png)
N-Benzyl-N-(2-methoxyphenyl)amine
Overview
Description
N-Benzyl-N-(2-methoxyphenyl)amine is a chemical compound with the molecular formula C14H15NO and a molecular weight of 213.28 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of 14 carbon atoms, 15 hydrogen atoms, and 1 nitrogen atom .Physical and Chemical Properties Analysis
This compound has a predicted melting point of 95.82°C and a predicted boiling point of 326.87°C at 760 mmHg. It has a predicted density of 1.10 g/cm3 and a predicted refractive index of n20D 1.61 .Scientific Research Applications
Inhibition of Melanin Production
One notable application of compounds structurally related to N-Benzyl-N-(2-methoxyphenyl)amine is in the inhibition of melanin production, which is a key area of research in dermatology and cosmetic science. A study by Choi et al. (2002) synthesized a compound that significantly inhibited tyrosinase activity, a critical enzyme in the melanin biosynthesis pathway, and demonstrated potential as a skin whitening agent due to its UV-blocking effect and SOD-like activity Choi et al., 2002.
Anticancer Activity
In the field of oncology, derivatives of this compound have been explored for their anticancer properties. El-Shekeil et al. (2012) reported the synthesis of new benzimidazole derivatives, including one structurally related to this compound, showing moderate cytotoxic effects towards HeLa cells, indicating a potential direction for anticancer drug development El-Shekeil et al., 2012.
Synthesis of Novel Compounds
Research in synthetic chemistry has also benefited from the use of this compound derivatives. For instance, studies on the synthesis of N-(hydroxy)amide- and N-(hydroxy)thioamide-containing peptides have employed related compounds as intermediates, showcasing the versatility of these amines in the synthesis of complex organic molecules Wang & Phanstiel, 2000.
High-Spin Organic Polymers
In materials science, derivatives of this compound have been utilized in the development of high-spin organic polymers. Kurata et al. (2007) synthesized a polyphenylenevinylene derivative with a triarylamine pendant group, leading to the discovery of aminium polyradical with notable stability and solubility, opening new avenues for the development of advanced materials Kurata et al., 2007.
Properties
IUPAC Name |
N-benzyl-2-methoxyaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO/c1-16-14-10-6-5-9-13(14)15-11-12-7-3-2-4-8-12/h2-10,15H,11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXCREIAATRYJNU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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